Cas no 2248384-89-4 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-[3-(propan-2-yl)-1,2,4-oxadiazol-5-yl]benzoate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-[3-(propan-2-yl)-1,2,4-oxadiazol-5-yl]benzoate
• CAS No: 2248384-89-4
• MF: C₂₀H₁₅N₃O₅
• MW: 377.350204706192
• CID: 5889144
• PubChem ID: 165732570
• Update Time: 2025-11-01

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-[3-(propan-2-yl)-1,2,4-oxadiazol-5-yl]benzoate Chemical and Physical Properties

Names and Identifiers

• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-[3-(propan-2-yl)-1,2,4-oxadiazol-5-yl]benzoate
• EN300-6522904
• 2248384-89-4

• Inchi： 1S/C20H15N3O5/c1-11(2)16-21-17(27-22-16)12-7-3-6-10-15(12)20(26)28-23-18(24)13-8-4-5-9-14(13)19(23)25/h3-11H,1-2H3
• InChI Key： GPVPGSHWBOJZMN-UHFFFAOYSA-N
• SMILES： O(C(C1=CC=CC=C1C1=NC(C(C)C)=NO1)=O)N1C(C2C=CC=CC=2C1=O)=O

Computed Properties

• Exact Mass: 377.10117059g/mol
• Monoisotopic Mass: 377.10117059g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 28
• Rotatable Bond Count: 5
• Complexity: 615
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 103Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-[3-(propan-2-yl)-1,2,4-oxadiazol-5-yl]benzoate

Research Brief on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-[3-(propan-2-yl)-1,2,4-oxadiazol-5-yl]benzoate (CAS: 2248384-89-4)

The compound 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-[3-(propan-2-yl)-1,2,4-oxadiazol-5-yl]benzoate (CAS: 2248384-89-4) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural features and potential therapeutic applications. This research brief aims to synthesize the latest findings on this compound, focusing on its synthesis, biological activity, and potential as a drug candidate.

Recent studies have highlighted the compound's role as a versatile scaffold in medicinal chemistry. The presence of both the isoindole-1,3-dione and 1,2,4-oxadiazole moieties in its structure suggests potential interactions with various biological targets, including enzymes and receptors involved in inflammatory and oncogenic pathways. Preliminary in vitro studies have demonstrated promising inhibitory effects against specific kinases, which are critical in cancer cell proliferation and survival.

The synthesis of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-[3-(propan-2-yl)-1,2,4-oxadiazol-5-yl]benzoate involves a multi-step process, starting with the condensation of 2-carboxybenzaldehyde derivatives with hydroxylamine to form the oxadiazole ring, followed by coupling with phthalimide derivatives. Recent advancements in synthetic methodologies have improved the yield and purity of the final product, making it more accessible for further pharmacological evaluation.

In terms of biological activity, recent research has focused on the compound's potential as an anti-inflammatory and anti-cancer agent. In vivo studies using murine models have shown that the compound can significantly reduce markers of inflammation, such as TNF-α and IL-6, suggesting its potential utility in treating chronic inflammatory diseases. Additionally, its ability to induce apoptosis in cancer cell lines, particularly those resistant to conventional chemotherapy, has sparked interest in its development as a novel anti-cancer therapeutic.

Despite these promising findings, challenges remain in optimizing the compound's pharmacokinetic properties, such as bioavailability and metabolic stability. Current research is exploring structural modifications to enhance its drug-like characteristics while retaining its biological activity. Collaborative efforts between academic institutions and pharmaceutical companies are underway to advance this compound through preclinical development.

In conclusion, 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-[3-(propan-2-yl)-1,2,4-oxadiazol-5-yl]benzoate represents a promising candidate for further investigation in the fields of oncology and inflammation. Its unique chemical structure and demonstrated biological effects warrant continued research to fully elucidate its therapeutic potential and overcome existing limitations in its development as a viable drug candidate.